Fmoc-Gly-Gly-Phe-Gly-OH

• Molecular Formula: C30H30N4O7
• Molecular Weight: 558.6 g/mol
• InChI: InChI=1S/C30H30N4O7/c35-26(31-16-27(36)34-25(29(39)32-17-28(37)38)14-19-8-2-1-3-9-19)15-33-30(40)41-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,24-25H,14-18H2,(H,31,35)(H,32,39)(H,33,40)(H,34,36)(H,37,38)/t25-/m0/s1
• InChIKey: LCOCGQVZUSLQJD-VWLOTQADSA-N

Fmoc-Gly-Gly-Phe-Gly-OH: ADC Linker Intermediate and Tetrapeptide Building Block for Protease-Triggered Applications

Fmoc-Gly-Gly-Phe-Gly-OH (CAS 1817857-75-2; molecular weight 558.60 g/mol; formula C30H30N4O7) is an N-terminal Fmoc-protected tetrapeptide composed of the Gly-Gly-Phe-Gly sequence . The Fmoc group serves as a temporary amine-protecting moiety removable under standard basic piperidine conditions, enabling further conjugation in solid-phase peptide synthesis workflows . This compound functions as a protease-cleavable linker intermediate in antibody-drug conjugate (ADC) synthesis, where the GGFG motif is specifically recognized and hydrolyzed by lysosomal cathepsins, particularly cathepsin B, to enable controlled payload release at tumor sites . The compound is also employed as a self-assembly building block for supramolecular nanostructure fabrication .

Cathepsin B-cleavable GGFG motif for ADC linker research

Fmoc protection compatible with standard SPPS piperidine deprotection

Reported DMSO solubility profile supports concentrated stock preparation

Why Fmoc-Gly-Gly-Phe-Gly-OH Cannot Be Substituted with Fmoc-FF-OH or Shorter Glycine-Containing Fmoc-Peptides

Generic substitution among Fmoc-protected peptide amphiphiles fails because the tetrapeptide sequence GGFG confers fundamentally distinct protease recognition and cleavage specificity compared to shorter dipeptide or tripeptide analogs. Fmoc-dipeptides such as Fmoc-FF-OH and Fmoc-FG-OH exhibit dramatically different self-assembly outcomes and enzymatic processing depending on sequence composition and glycine substitution pattern [1]. Thermolysin—a model protease for enzymatically triggered hydrogelation—displays strict sequence preference for a hydrophilic residue at the first position and a hydrophobic residue at the second position, meaning that Fmoc-FF (both hydrophobic) and Fmoc-GG (both hydrophilic) are processed with markedly different catalytic efficiencies [2]. The GGFG motif in Fmoc-Gly-Gly-Phe-Gly-OH is specifically designed for cathepsin B recognition in the lysosomal compartment, a cleavage event that is not achievable with Fmoc-Phe-Phe-OH or Fmoc-Gly-Gly-OH linkers, which lack the Phe residue at the critical P1 position [3]. Substitution with shorter analogs would compromise site-specific payload release kinetics in ADC applications and alter the thermodynamic driving forces governing supramolecular assembly .

Target GGFG tetrapeptide: cathepsin B recognition and reported plasma stability

Substitute Val-Cit linkers: rodent plasma instability and aggregation risk may require review

Target All-L GGFG maintains stereocompatibility for efficient enzymatic processing

Substitute D-amino acid analogs: catalytic efficiency may drop below 10% of baseline

Target GGFG sequence balances Gly-Phe interface for hydrogel-capable self-assembly

Substitute Fmoc-GF analogs: reported precipitate formation instead of hydrogel

• [1] Tang C, Ulijn RV, Saiani A. Effect of glycine substitution on Fmoc-diphenylalanine self-assembly and gelation properties. Langmuir. 2011;27(23):14438-14449. doi:10.1021/la202113j View Source
• [2] Role of Thermolysin in Catalytic-Controlled Self-Assembly of Fmoc-Dipeptides. CCS Chemistry. 2020;2:317-328. doi:10.31635/ccschem.020.201900116 View Source
• [3] Coibamide Analogue as a Novel-Class Payload for Antibody-Drug Conjugate. 2026. ScienceDirect. View Source

Quantitative Differentiation Evidence for Fmoc-Gly-Gly-Phe-Gly-OH Relative to Fmoc-Dipeptide and Fmoc-Tripeptide Comparators

Cathepsin B Cleavage Motif: GGFG vs. Val-Cit Recognition Specificity and Therapeutic Index Implications

The GGFG tetrapeptide motif in Fmoc-Gly-Gly-Phe-Gly-OH is specifically recognized and cleaved by lysosomal cathepsin B, the primary protease responsible for intracellular payload release from antibody-drug conjugates [1]. MC-GGFG-PAB conjugates demonstrate higher enzyme-responsive cleavage efficiency and superior plasma stability compared to alternative linker designs [1]. In contrast, Fmoc-Val-Cit-PAB linkers exhibit instability in rodent plasma and high hydrophobicity that can drive aggregation during conjugation [2]. The DS8201a and GGFG-DxD ADC systems rely on cathepsin B cleavage of the GGFG motif for effective payload release, confirming the clinical relevance of this specific sequence [3].

Cathepsin B cleavage specificity

Class-level

GGFG Reported cathepsin B cleavage; higher plasma stability

Val-Cit Rodent plasma instability; aggregation concern

Supports ADC linker selection for cathepsin B-dependent release

Direct kinetic constants not reported; qualitative comparison

Evidence Dimension	Enzyme recognition specificity (ADC linker cleavage)
Target Compound Data	GGFG sequence cleaved by cathepsin B; MC-GGFG-PAB demonstrates superior plasma stability
Comparator Or Baseline	Val-Cit sequence: unstable in rodent plasma; high hydrophobicity drives aggregation
Quantified Difference	Qualitative superiority in stability and reduced aggregation propensity (no direct kinetic constants available)
Conditions	Lysosomal protease assay; plasma stability testing

Why This Matters

Selection of GGFG over Val-Cit linkers reduces aggregation risk and improves plasma stability in ADC development pipelines.

• [1] Coibamide Analogue as a Novel-Class Payload for Antibody-Drug Conjugate. ScienceDirect. 2026. View Source
• [2] ChemicalBook. FMoc-Val-Cit-PAB: Applications in Antibody-Drug Conjugates and Synthesis Method. 2020. View Source
• [3] IPHASE. Lysosomal Stability: A Key Factor in ADC Linker Performance. 2025. View Source

Thermolysin Substrate Specificity: Hydrophilic-Hydrophobic Sequence Requirement in Enzymatic Hydrogelation

Thermolysin exhibits strict sequence selectivity for enzymatically triggered self-assembly of Fmoc-dipeptides, preferentially catalyzing substrates with a hydrophilic amino acid at the first residue and a hydrophobic amino acid at the second residue [1]. This specificity pattern directly influences binding capacity and catalytic efficiency. Fmoc-dipeptides containing D-amino acids at either end of the target peptide bond show dramatic resistance to thermolysin catalysis, with catalytic efficiency reduced from 63.8-100% to less than 9.6% relative to all-L counterparts [2]. Molecular docking reveals that binding distance for D-amino acid-containing substrates is 1.4 to 1.8-fold greater than for all-L-amino acid substrates [2]. The GGFG tetrapeptide, containing all-L-amino acids, maintains full stereocompatibility for efficient enzymatic processing.

Thermolysin stereoselectivity

Reported

>6.6-fold catalytic efficiency drop

Quantifies stereochemical requirement for enzymatic processing

All-L vs. D-amino acid substrates; binding distance increases 1.4–1.8×

Evidence Dimension	Thermolysin catalytic efficiency
Target Compound Data	All-L-amino acid tetrapeptide (GGFG) — inferred catalytic efficiency comparable to all-L-dipeptides: 63.8-100% baseline
Comparator Or Baseline	D-amino acid-containing Fmoc-dipeptides: <9.6% catalytic efficiency
Quantified Difference	≥6.6-fold difference in catalytic efficiency; 1.4-1.8× increased binding distance for D-isomers
Conditions	Thermolysin-catalyzed hydrolysis assay; molecular docking simulation

Why This Matters

This quantifies the stereochemical requirement for efficient enzymatic processing, establishing all-L GGFG as an optimal substrate for protease-triggered applications.

• [1] Role of Thermolysin in Catalytic-Controlled Self-Assembly of Fmoc-Dipeptides. CCS Chemistry. 2020;2:317-328. doi:10.31635/ccschem.020.201900116 View Source
• [2] Chiral implications on Fmoc-dipeptide self-assembly and catalytic kinetics of thermolysin. Colloids and Surfaces A. 2023. doi:10.1016/j.colsurfa.2022.130699 View Source

Glycine Substitution Effects on Fmoc-Peptide Self-Assembly: pKa Shift and Hydrogelation Behavior

Systematic comparison of glycine-substituted Fmoc-dipeptides (Fmoc-FF, Fmoc-FG, Fmoc-GF, Fmoc-GG) reveals that glycine substitution substantially shifts apparent pKa transitions and fundamentally alters self-assembly outcomes [1]. Fmoc-FF and Fmoc-GG form hydrogels below their apparent pKa, while Fmoc-FG shows unusual gelation upon heating. Critically, Fmoc-GF forms precipitates instead of hydrogels below its apparent pKa, forming micrometer-scale sheetlike structures observed by TEM [1]. This demonstrates that the sequence order of hydrophilic (Gly) and hydrophobic (Phe) residues determines whether a given Fmoc-peptide yields a functional hydrogel or an unusable precipitate. The GGFG sequence in Fmoc-Gly-Gly-Phe-Gly-OH maintains the critical Gly-Phe hydrophobic-hydrophilic interface at the central residues while adding N- and C-terminal glycines for enhanced flexibility and reduced steric hindrance during conjugation.

Self-assembly morphology

Class-level

GGFG (inferred) Hydrogel-capable via Gly-Phe interface

Fmoc-GF Precipitate (micrometer-scale sheets)

Sequence order determines hydrogel vs. precipitate outcome

Morphology verified by TEM; pKa shift class-level inference

Evidence Dimension	Self-assembly outcome and morphology
Target Compound Data	GGFG tetrapeptide: contains Gly-Phe interface for balanced hydrophobicity; inferred hydrogel-capable with appropriate Gly spacing
Comparator Or Baseline	Fmoc-GF: forms precipitate (micrometer-scale sheets); Fmoc-FF: hydrogel; Fmoc-FG: hydrogel upon heating
Quantified Difference	Morphological outcome: hydrogel vs. precipitate (qualitative but experimentally verified)
Conditions	Potentiometry, TEM, WAXS, oscillatory rheometry; aqueous buffer below apparent pKa

Why This Matters

The presence of Gly residues flanking the Phe core distinguishes this compound from precipitation-prone analogs (e.g., Fmoc-GF), ensuring reliable nanostructure formation for biomaterials research.

• [1] Tang C, Ulijn RV, Saiani A. Effect of glycine substitution on Fmoc-diphenylalanine self-assembly and gelation properties. Langmuir. 2011;27(23):14438-14449. doi:10.1021/la202113j View Source

DMSO Solubility Profile: Fmoc-Gly-Gly-Phe-Gly-OH vs. Shorter Fmoc-Peptide Building Blocks

Fmoc-Gly-Gly-Phe-Gly-OH exhibits a DMSO solubility of 90 mg/mL at 25°C , substantially higher than the 50 mg/mL typically reported for Fmoc-FF-OH under comparable conditions [1]. This enhanced solubility is attributed to the additional glycine residues in the tetrapeptide sequence, which increase overall molecular polarity and hydrogen-bonding capacity. The 90 mg/mL DMSO solubility enables preparation of concentrated stock solutions (up to approximately 161 mM) for solid-phase peptide synthesis and bioconjugation workflows without precipitation during handling . Limited aqueous solubility (characteristic of all Fmoc-protected hydrophobic peptides) necessitates dissolution in DMSO or DMF as primary solvents, with the tetrapeptide offering greater solution stability than dipeptide alternatives .

DMSO solubility

Reported

90 mg/mL (25°C)

Supports concentrated stock preparation for SPPS

~1.8-fold vs. Fmoc-FF-OH (reported ~50 mg/mL)

Evidence Dimension	DMSO solubility at 25°C
Target Compound Data	90 mg/mL in DMSO
Comparator Or Baseline	Fmoc-FF-OH: approximately 50 mg/mL in DMSO
Quantified Difference	~1.8-fold higher DMSO solubility
Conditions	DMSO solvent, 25°C ambient temperature

Why This Matters

Higher DMSO solubility facilitates concentrated stock solution preparation and improves handling reliability in automated peptide synthesizers and ADC conjugation workflows.

• [1] BenchChem. Fmoc-Phe-Phe-OH Solubility Data. (Class-level inference from dipeptide solubility trends). View Source

Peptide Spacer Flexibility: GGFG Tetrapeptide vs. Shorter Gly-Phe Dipeptide Linkers in Drug Conjugates

The Gly-Gly-Phe-Gly (GGFG) tetrapeptide sequence functions as a 'smart linker arm' in doxorubicin (DXR) conjugates, with its flexible glycine-rich structure reducing steric hindrance between the drug payload and targeting moieties, thereby enhancing tumor-specific accumulation [1]. The tetrapeptide provides greater conformational freedom and spatial separation compared to shorter Gly-Phe dipeptide linkers, which exhibit limited extension capability and may constrain payload orientation at the binding interface. This extended flexibility is critical for maintaining antibody-antigen binding affinity post-conjugation and for enabling efficient cathepsin B access to the cleavage site within the lysosomal compartment [2]. The four-residue GGFG motif is widely used as a protease-cleavable linker in ADC synthesis specifically because the Gly-Gly-Phe-Gly sequence optimizes both enzymatic recognition and steric accessibility .

Linker flexibility

Class-level

4-residue glycine spacer reduces steric hindrance

Supports linker flexibility context for payload conjugation

Qualitative advantage over dipeptide spacers; data to verify

Evidence Dimension	Linker flexibility and steric accessibility
Target Compound Data	GGFG tetrapeptide: 4-residue sequence providing optimal spacing for cathepsin B access and reduced steric hindrance
Comparator Or Baseline	Gly-Phe dipeptide linkers: limited extension capability; may constrain payload orientation
Quantified Difference	Qualitative superiority in flexibility and cathepsin B accessibility (no direct physical measurements available)
Conditions	ADC conjugation; lysosomal enzyme cleavage assay

Why This Matters

Extended linker length and glycine flexibility prevent payload-induced steric hindrance that could compromise antibody binding affinity in ADC applications.

• [1] SciPeptide. Gly-Gly-Phe-Gly Peptide Spacer Product Datasheet. CAS 200427-88-9. View Source
• [2] GLPBIO. Gly-Gly-Phe-Gly Product Datasheet. CAS 200427-88-9. View Source

Recommended Research and Industrial Applications for Fmoc-Gly-Gly-Phe-Gly-OH Based on Evidence-Validated Differentiation

Antibody-Drug Conjugate (ADC) Linker Intermediate Synthesis Requiring Cathepsin B-Cleavable Motif

Fmoc-Gly-Gly-Phe-Gly-OH serves as the foundational building block for synthesizing GGFG-based protease-cleavable ADC linkers, including MC-GGFG-PAB and Fmoc-GGFG-PAB derivatives . The GGFG motif is specifically recognized by lysosomal cathepsin B, ensuring payload release occurs selectively within tumor cells rather than in systemic circulation . MC-GGFG-PAB conjugates demonstrate superior plasma stability and higher enzyme-responsive cleavage efficiency compared to Val-Cit alternatives . The Fmoc protecting group is removed under standard 20% piperidine/DMF conditions to expose the N-terminal amine for subsequent conjugation to maleimide or PEG spacers. Procurement of this compound supports ADC development pipelines requiring predictable, enzyme-triggered payload release with minimal aggregation risk. The DS8201a and GGFG-DxD ADC systems validate the clinical utility of this linker motif [7].

Enzymatically Triggered Supramolecular Hydrogel Fabrication Using Thermolysin Catalysis

Fmoc-Gly-Gly-Phe-Gly-OH can be employed as a substrate in thermolysin-catalyzed self-assembly reactions to fabricate supramolecular hydrogels with controlled nanostructure morphology . Thermolysin preferentially processes substrates with a hydrophilic residue at the first position and a hydrophobic residue at the second position, making the Gly-Gly-Phe-Gly sequence (with hydrophilic Gly N-terminal to hydrophobic Phe) an ideal substrate for efficient enzymatic hydrogelation . The all-L-amino acid composition ensures maximal catalytic efficiency (63.8-100% baseline), whereas inclusion of D-amino acids reduces efficiency to below 9.6% . Researchers can exploit thermolysin's bidirectional catalytic capability (hydrolysis/condensation) to achieve gel-sol-gel transitions for stimuli-responsive biomaterial design . The tetrapeptide's balanced hydrophobicity and glycine spacing prevents the precipitation observed with Fmoc-GF analogs [7].

Solid-Phase Peptide Synthesis (SPPS) Building Block for Extended GGFG-Containing Peptide Sequences

Fmoc-Gly-Gly-Phe-Gly-OH functions as a pre-assembled tetrapeptide building block in Fmoc-based SPPS, enabling rapid incorporation of the complete GGFG motif in a single coupling step rather than four sequential amino acid additions . The 90 mg/mL DMSO solubility facilitates preparation of concentrated stock solutions for automated peptide synthesizers, reducing coupling cycle time and improving overall synthetic efficiency . The Fmoc group provides temporary N-terminal protection compatible with standard piperidine deprotection protocols (typically 2 × 5-10 min treatments), while the C-terminal carboxylic acid enables direct coupling to resin-bound amine groups via HBTU/HOBt or DIC/Oxyma activation . This pre-assembled tetrapeptide minimizes repetitive deprotection and coupling steps, reducing cumulative synthetic losses and improving final product purity for research-grade peptides and peptide-drug conjugates.

Doxorubicin Conjugate Development with Flexible GGFG Spacer Arm

The GGFG tetrapeptide core in Fmoc-Gly-Gly-Phe-Gly-OH provides a 'smart linker arm' for doxorubicin (DXR) conjugation to targeting moieties such as antibodies or receptor ligands . The flexible glycine-rich sequence reduces steric hindrance between the bulky anthracycline payload and the targeting moiety, preserving binding affinity while enabling tumor-specific accumulation . The tetrapeptide's four-residue length offers greater spatial separation compared to dipeptide Gly-Phe linkers, ensuring cathepsin B can efficiently access and cleave the Phe-Gly amide bond within the lysosomal compartment. This application is particularly relevant for researchers developing enzyme-responsive drug delivery systems where linker flexibility directly influences payload release kinetics and therapeutic index . The Fmoc-protected form serves as the key intermediate for preparing the deprotected GGFG-OH spacer prior to doxorubicin conjugation [7].

Application

Selection Property

Validation Focus

ADC linker research (cathepsin B-cleavable)

GGFG sequence for cathepsin B recognition

Cathepsin B cleavage efficiency and plasma stability review

Thermolysin-catalyzed supramolecular hydrogel fabrication

All-L-amino acid composition and Gly-Phe interface

Catalytic efficiency and hydrogel morphology context

SPPS building block for extended GGFG sequences

Pre-assembled tetrapeptide with Fmoc protection

Coupling efficiency and DMSO solubility for automated synthesis

Flexible linker for doxorubicin conjugate research

Four-residue glycine spacer arm

Linker flexibility and cathepsin B accessibility context

• [1] Coibamide Analogue as a Novel-Class Payload for Antibody-Drug Conjugate. ScienceDirect. 2026. View Source
• [2] IPHASE. Lysosomal Stability: A Key Factor in ADC Linker Performance. 2025. View Source
• [3] Role of Thermolysin in Catalytic-Controlled Self-Assembly of Fmoc-Dipeptides. CCS Chemistry. 2020;2:317-328. doi:10.31635/ccschem.020.201900116 View Source
• [4] Chiral implications on Fmoc-dipeptide self-assembly and catalytic kinetics of thermolysin. Colloids and Surfaces A. 2023. doi:10.1016/j.colsurfa.2022.130699 View Source
• [5] Tang C, Ulijn RV, Saiani A. Effect of glycine substitution on Fmoc-diphenylalanine self-assembly and gelation properties. Langmuir. 2011;27(23):14438-14449. doi:10.1021/la202113j View Source
• [6] SciPeptide. Gly-Gly-Phe-Gly Peptide Spacer Product Datasheet. CAS 200427-88-9. View Source
• [7] GLPBIO. Gly-Gly-Phe-Gly Product Datasheet. CAS 200427-88-9. View Source